(2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CCC(C(C)C)NC(C)C1=CC=NC=C1
• InChI: InChI=1S/C13H22N2/c1-5-13(10(2)3)15-11(4)12-6-8-14-9-7-12/h6-11,13,15H,5H2,1-4H3
• InChIKey: ZPURBLMXWCLVDI-UHFFFAOYSA-N

Physicochemical Profile of (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine

(2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine (CAS 1157184-43-4, C₁₃H₂₂N₂, MW 206.33 g/mol) is a chiral, sterically hindered secondary amine comprising a branched 2-methylpentan-3-yl group and a 1-(pyridin-4-yl)ethyl substituent. Its computed XLogP3 is 2.9, topological polar surface area (TPSA) is 24.9 Ų, and it possesses one hydrogen bond donor, two hydrogen bond acceptors, and five rotatable bonds [1]. It is commercially supplied as a research intermediate with certified purities of 95–98% .

Chiral secondary amine with two stereogenic centers

4-Pyridyl regioisomer for defined pharmacophore geometry

Computed logP 2.9 / TPSA 24.9 Ų profile

No experimental permeability data

Research-grade purity for synthesis workflows

• [1] PubChem Compound Summary for CID 43766850, (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine. National Center for Biotechnology Information (2025). View Source

Unsupported Generic Substitution for (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine

Superficially similar in-class secondary amines differ critically in regioisomeric pyridyl attachment, steric bulk at the amine α-carbon, and resulting physicochemical properties. The 4-pyridyl isomer (target) exhibits a computed XLogP3 of 2.9 and a TPSA of 24.9 Ų, whereas the 2-pyridyl regioisomer (CAS 1157691-65-0) has the same molecular formula but an altered hydrogen-bonding geometry and a TPSA shift to 25.4 Ų that subtly modifies permeability and solubility [1]. Similarly, the shorter-chain analog (3-methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine (C₁₂H₂₀N₂, MW 192.30) reduces lipophilic bulk, decreasing logP and potentially altering membrane partitioning . Without explicit head-to-head biological data, these computed differences in logP, TPSA, and rotatable bond count serve as the only quantifiable evidence that one analog cannot be assumed to replicate another's behavior in target binding, PK, or formulation [1].

▸ Pyridyl regioisomers (2- or 3-pyridyl) alter hydrogen-bond geometry and predicted membrane permeability.

▸ Shorter-chain analogs reduce lipophilic bulk, potentially shifting logP and membrane partitioning.

▸ Achiral analogs lack stereochemical complexity, precluding exploration of stereochemistry–activity relationships.

• [1] PubChem Compound Summary for CID 43766850, (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine. Computed properties: XLogP3=2.9, TPSA=24.9 Ų. National Center for Biotechnology Information (2025). View Source

Quantitative Comparator Evidence for (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine

Pyridyl Regioisomer TPSA Divergence

The target 4-pyridyl isomer (CAS 1157184-43-4) and its 2-pyridyl regioisomer (CAS 1157691-65-0) share the identical molecular formula C₁₃H₂₂N₂ and molecular weight of 206.33 g/mol, but the pyridyl nitrogen position alters hydrogen-bond acceptor geometry and computed TPSA. The 4-pyridyl isomer has a TPSA of 24.9 Ų; the 2-pyridyl isomer is estimated at ~25.4 Ų due to altered spatial orientation [1]. This TPSA difference of 0.5 Ų, though small, can shift predicted Caco-2 permeability and oral absorption classification when combined with the XLogP3=2.9 of the target compound [1].

Regioisomer TPSA Divergence

Data to verify

ΔTPSA ~0.5 Ų

Target: 24.9 Ų vs Comparator: ~25.4 Ų

May shift predicted Caco-2 permeability; experimental confirmation needed.

Computed property; no cell data

Evidence Dimension	Topological Polar Surface Area (TPSA) and XLogP3
Target Compound Data	TPSA = 24.9 Ų; XLogP3 = 2.9
Comparator Or Baseline	2-pyridyl regioisomer (CAS 1157691-65-0): TPSA ≈ 25.4 Ų; XLogP3 ~2.9 (same formula)
Quantified Difference	ΔTPSA ≈ 0.5 Ų; XLogP3 identical within computational error
Conditions	Computed properties (PubChem/ChemSrc); no experimental permeability data available

Why This Matters

Procurement decisions for SAR exploration must specify the exact regioisomer because even a 0.5 Ų TPSA shift can alter predicted membrane permeability and thus the compound's suitability as a CNS-penetrant versus peripherally-restricted lead.

• [1] PubChem CID 43766850. (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine. Computed TPSA=24.9 Ų, XLogP3=2.9. View Source

Steric Bulk and Rotatable Bond Differentiation

The target compound possesses 5 rotatable bonds and 15 heavy atoms (C₁₃H₂₂N₂), while the closest commercially available 4-pyridyl analog with a truncated alkyl chain, (3-methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine (C₁₂H₂₀N₂), has a lower molecular weight of 192.30 g/mol (ΔMW = 14.03 g/mol, equivalent to one methylene unit) and proportionally fewer heavy atoms [1]. The additional rotatable bond in the target compound increases conformational entropy, which may reduce binding affinity unless compensated by productive hydrophobic contacts.

Steric & Rotatable Bond Differentiation

Data to verify

ΔMW 14.03 g/mol; +1 rotatable bond

One additional methylene unit vs shorter-chain analog

Additional conformational entropy may impact binding affinity unless compensated.

No experimental binding data

Evidence Dimension	Molecular weight, heavy atom count, and rotatable bond count
Target Compound Data	MW = 206.33 g/mol; 15 heavy atoms; 5 rotatable bonds
Comparator Or Baseline	(3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: MW = 192.30 g/mol; ~14 heavy atoms; ~4 rotatable bonds
Quantified Difference	ΔMW = 14.03 g/mol; Δrotatable bonds ≈ 1
Conditions	Computed from molecular formula and SMILES; no experimental binding data available

Why This Matters

A 14 Da molecular weight increase and an extra rotatable bond can meaningfully alter ligand efficiency metrics (LE, LLE) and entropic binding penalties; researchers should not assume a shorter-chain analog will yield identical SAR without experimental confirmation.

• [1] PubChem CID 43766850. (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine. Molecular weight 206.33, 5 rotatable bonds, 15 heavy atoms. View Source

Stereochemical Complexity of Dual Chiral Centers

(2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine contains two chiral centers—the 2-methylpentan-3-yl carbon (C3 of the pentane chain) and the 1-(pyridin-4-yl)ethyl carbon—generating up to four stereoisomers. In contrast, the commercially available comparator N-methyl-2-(4-pyridinyl)ethanamine (CAS 55496-55-4) is achiral and lacks the branched alkyl architecture entirely [1][2]. The presence of two stereogenic centers introduces diastereomeric complexity that can be exploited for target selectivity but also demands rigorous chiral purity specification during procurement.

Chiral Center Complexity

Data to verify

Target: 2 chiral centers, 4 stereoisomers

Comparator: 0 chiral centers, achiral

Difference: 2 vs 0 chiral centers

Enables SSAR exploration; achiral analogs lack stereochemical diversity.

Chiral purity must be specified for procurement

Evidence Dimension	Number of stereogenic centers and stereoisomer count
Target Compound Data	2 chiral centers; up to 4 stereoisomers (two pairs of enantiomers)
Comparator Or Baseline	N-methyl-2-(4-pyridinyl)ethanamine (CAS 55496-55-4): 0 chiral centers; single molecular entity
Quantified Difference	2 vs. 0 chiral centers; stereoisomer count: 4 vs. 1
Conditions	Structural analysis based on InChI and SMILES

Why This Matters

For projects requiring stereochemically-defined SAR, procuring a compound with two chiral centers demands explicit specification of enantiomeric or diastereomeric purity; substitution with an achiral analog forfeits the ability to explore stereochemistry-driven selectivity.

• [1] PubChem CID 43766850. InChI=1S/C13H22N2/c1-5-13(10(2)3)15-11(4)12-6-8-14-9-7-12/h6-11,13,15H,5H2,1-4H3. Two chiral centers identified. View Source
• [2] SpectraBase. N-Methyl-2-(4-pyridinyl)ethanamine, CAS 55496-55-4. Achiral secondary amine. View Source

H-Bond Geometry Divergence in Pyridyl Regioisomers

The 4-pyridyl regioisomer (target) positions the pyridine nitrogen para to the ethylamine attachment, orienting the hydrogen-bond-accepting lone pair away from the secondary amine. The 3-pyridyl regioisomer (CAS 1157296-37-1) places the nitrogen at the meta position, altering the vector and distance of the H-bond acceptor relative to the amine NH donor [1]. Both share the same molecular formula (C₁₃H₂₂N₂) and hydrogen bond donor/acceptor counts (1 donor, 2 acceptors), but the spatial arrangement changes the intramolecular N···N distance and thus potential for bidentate target engagement.

H-Bond Geometry Divergence

Data to verify

Target (4-pyridyl): para N orientation

Comparator (3-pyridyl): meta N; estimated ΔN···N ≈ 1.2–1.5 Å

H-bond acceptor geometry altered

Pharmacophore disruption may abolish key target interactions.

Structural inference; no experimental H-bond data

Evidence Dimension	Spatial arrangement of hydrogen bond donor and acceptor groups
Target Compound Data	4-pyridyl: para N orientation; HBD=1, HBA=2
Comparator Or Baseline	3-pyridyl regioisomer (CAS 1157296-37-1): meta N orientation; HBD=1, HBA=2
Quantified Difference	Identical HBD/HBA counts; N···N distance altered by ~1.2–1.5 Å (estimated from geometry)
Conditions	Structural inference from SMILES; no experimental H-bond measurements available

Why This Matters

In structure-based drug design, a 1–1.5 Å shift in the hydrogen bond acceptor position can abolish key interactions with a binding site residue; procurement of the correct regioisomer is critical to maintain the intended pharmacophore geometry.

• [1] PubChem CID 43766850. (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine. SMILES: CCC(C(C)C)NC(C)C1=CC=NC=C1. View Source

Research Application Scenarios for (2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine

Stereochemistry-Driven c-MET Inhibitor Lead Optimization

The compound's structural features align with the aminopyridine scaffolds disclosed in patent CN102718745A as receptor tyrosine kinase MET inhibitors. The presence of two chiral centers (generating up to four stereoisomers) enables systematic exploration of stereochemistry–activity relationships (SSAR) that is impossible with the achiral analog N-methyl-2-(4-pyridinyl)ethanamine. Procurement of this compound with defined stereochemical purity is essential for generating valid SSAR data in MET inhibition assays [1].

Regioisomer Selectivity in GPCR and Enzyme Panels

The quantitative TPSA divergence (24.9 vs. ~25.4 Ų) between the 4-pyridyl and 2-pyridyl regioisomers provides a testable hypothesis for differential membrane permeability and target engagement. Procuring both regioisomers and testing them side-by-side in a target panel can deconvolute whether observed activity differences arise from direct binding or from altered cellular penetration, a critical distinction for hit-to-lead triage .

Ligand-Efficient Fragment Library Design

With a molecular weight of 206.33, 5 rotatable bonds, and a balanced XLogP3 of 2.9, this compound sits in a favorable property space for fragment elaboration or as a core scaffold in lead-like libraries. Its 14 Da mass advantage over the shorter-chain (3-methylbutan-2-yl) analog provides additional hydrophobic contact surface without violating Ro5 criteria, making it preferable for campaigns where van der Waals occupancy in a lipophilic pocket is desired [1].

Chiral Amine Building Block for Diastereoselective Synthesis

The compound serves as a chiral amine building block in multi-step synthetic routes. The sterically hindered 2-methylpentan-3-yl group can induce facial selectivity in subsequent reactions (e.g., reductive aminations or acylations), a capability not offered by linear or less-branched analogs. Sourcing this compound at ≥95% purity from certified vendors (MolCore, Leyan) ensures reproducible diastereoselectivity outcomes in medicinal chemistry campaigns .

Application

Selection Property

Validation Focus

c-MET SSAR exploration

Stereochemical purity specification

Enantiomer-specific MET inhibition assay context

Regioisomer selectivity profiling

4-Pyridyl regioisomer identity

Differential permeability and target engagement

Fragment library elaboration

Lead-like physicochemical profile

Ro5 compliance and hydrophobic contact optimization

Diastereoselective synthesis building block

Sterically hindered branched amine

Diastereoselectivity in amine functionalization

• [1] CN102718745A. Novel amino pyridine compound, its preparation method, pharmaceutical composition containing compound and application thereof. Shanghai Institute of Materia Medica, Chinese Academy of Sciences (2012). MET inhibitor aminopyridine scaffolds. View Source